Cas no 106103-01-9 (1,3,5-Triazin-2-amine,N-[3,5-bis(1,1-dimethylethyl)phenyl]-4,6-bis(octylthio)-)

• Product Name: 1,3,5-Triazin-2-amine,N-[3,5-bis(1,1-dimethylethyl)phenyl]-4,6-bis(octylthio)-
• CAS No: 106103-01-9
• MF: C₃₃H₅₆N₄S₂
• MW: 572.954545974731
• CID: 1172031
• Update Time: 2024-07-25

1,3,5-Triazin-2-amine,N-[3,5-bis(1,1-dimethylethyl)phenyl]-4,6-bis(octylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,N-[3,5-bis(1,1-dimethylethyl)phenyl]-4,6-bis(octylthio)-
• 1,3,5-Triazin-2-amine, N-[3,5-bis(1,1-dimethylethyl)phenyl]-4,6-bis(octylthio)-

• Inchi： 1S/C33H56N4S2/c1-9-11-13-15-17-19-21-38-30-35-29(36-31(37-30)39-22-20-18-16-14-12-10-2)34-28-24-26(32(3,4)5)23-27(25-28)33(6,7)8/h23-25H,9-22H2,1-8H3,(H,34,35,36,37)
• InChI Key： GSHLTIIHFMRHHC-UHFFFAOYSA-N
• SMILES： N1=C(SCCCCCCCC)N=C(SCCCCCCCC)N=C1NC1=CC(C(C)(C)C)=CC(C(C)(C)C)=C1

Computed Properties

• Exact Mass: 572.39508

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 652.8±65.0 °C(Predicted)
• PSA: 50.7
• pka: 2.03±0.10(Predicted)